Cas no 212628-57-4 (Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-3,4-difluoro-)

Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-3,4-difluoro- structure
212628-57-4 structure
Product Name:Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-3,4-difluoro-
CAS No:212628-57-4
MF:C14H10BrF2NO2
MW:342.135509967804
CID:1403618
Update Time:2024-08-16

Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-3,4-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-3,4-difluoro-
    • Inchi: 1S/C14H10BrF2NO2/c1-7-6-8(15)2-5-11(7)18-13-9(14(19)20)3-4-10(16)12(13)17/h2-6,18H,1H3,(H,19,20)
    • InChI Key: OKAIUFBLOQNKIS-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(F)C(F)=C1NC1=CC=C(Br)C=C1C

Computed Properties

  • Exact Mass: 340.9863

Experimental Properties

  • Density: 1.637±0.06 g/cm3(Predicted)
  • Boiling Point: 388.5±42.0 °C(Predicted)
  • PSA: 49.33
  • pka: 3.31±0.36(Predicted)
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